5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-[2-(1H-indol-3-yl)ethyl]furan-2-carboxamide

Specification

• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-[2-(1H-indol-3-yl)ethyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C22H22N4O2S/c1-14-11-15(2)26-22(25-14)29-13-17-7-8-20(28-17)21(27)23-10-9-16-12-24-19-6-4-3-5-18(16)19/h3-8,11-12,24H,9-10,13H2,1-2H3,(H,23,27)
• Standard InChI Key: BWXRQUKYRWVOAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCCC3=CNC4=CC=CC=C43)C

Introduction

Molecular Formula and Weight

• Molecular Formula: C18H20N4O2S

• Molecular Weight: Approximately 356.45 g/mol

Structural Features

The compound consists of:

• A furan ring substituted at the 2-position with a carboxamide group.

• A sulfur atom linking the furan ring to a 4,6-dimethylpyrimidine moiety.

• An indole group attached via an ethylamine chain to the carboxamide nitrogen.

Chemical Identifiers

• IUPAC Name: 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-[2-(1H-indol-3-yl)ethyl]furan-2-carboxamide

• SMILES Notation: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCC3=CNC4=CC=CC=C43)C

General Synthetic Approach

The synthesis of this compound likely involves:

• Formation of the furan ring system, functionalized at the 2-position.

• Introduction of the pyrimidine moiety, achieved through nucleophilic substitution using a sulfur-containing intermediate.

• Attachment of the indole group, facilitated by amide bond formation between an ethylamine derivative and the furan carboxylic acid.

Challenges in Synthesis

Key challenges include:

• Maintaining regioselectivity during substitutions.

• Avoiding side reactions involving the sulfur or indole groups.

Spectroscopic Techniques

The structure of this compound can be confirmed using:

• Nuclear Magnetic Resonance (NMR): For proton ($^1$H) and carbon ($^13$C) environments.

• Mass Spectrometry (MS): To verify molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To identify functional groups such as amides, sulfides, and aromatic rings.

Crystallographic Analysis

X-ray crystallography could provide detailed insights into the spatial arrangement of atoms, particularly the orientation of the indole and pyrimidine rings.

Biological Activity

Compounds with similar structures have shown:

• Anticancer properties: Due to their ability to inhibit enzymes or pathways critical for tumor growth.

• Anti-inflammatory effects: By targeting enzymes like lipoxygenases or cyclooxygenases.

Molecular docking studies could predict its binding affinity to biological targets.

Drug Development

The presence of multiple pharmacophores (indole, pyrimidine, and furan) suggests potential as:

• A lead compound for multi-target drug design.

• A candidate for optimization in medicinal chemistry programs.

Comparative Analysis with Related Compounds

Property/Feature	Current Compound	Related Compounds
Structural Complexity	High (multiple aromatic systems and functional groups)	Moderate to high
Biological Targeting Potential	Likely multi-target due to diverse pharmacophores	Often single-target
Synthetic Accessibility	Moderate (requires multistep synthesis with careful control of conditions)	Varies; simpler compounds may be easier to synthesize
Known Applications	Not yet fully explored	Anticancer, anti-inflammatory, enzyme inhibition